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Compound of Interest

Compound Name: 1,2-Dibromoethane-d4

Cat. No.: B144223 Get Quote

Essential Safety and Handling Guide for 1,2-
Dibromoethane-d4
Topic: Personal Protective Equipment for Handling 1,2-Dibromoethane-d4

This guide provides critical safety, handling, and disposal information for laboratory

professionals working with 1,2-Dibromoethane-d4 (CAS No. 22581-63-1). Due to its high

toxicity and potential carcinogenicity, strict adherence to these protocols is mandatory to ensure

personnel safety and environmental protection.

Hazard Summary
1,2-Dibromoethane-d4 is a deuterated form of ethylene dibromide. It is a colorless liquid with

a sweet, chloroform-like odor.[1] It is considered highly hazardous. The primary health risks are

summarized below.
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Hazard Classification Description

Acute Toxicity

Toxic if swallowed, in contact with skin, or if

inhaled.[2][3][4][5] Animal studies indicate that

ingestion of less than 40 grams could be fatal or

cause serious health damage.[3]

Carcinogenicity

May cause cancer.[2][4][5] Classified as a

probable human carcinogen (Group B2) by the

EPA and listed as a potential occupational

carcinogen.[6][7][8]

Irritation

Causes serious eye irritation and skin irritation.

[2][4][5][9] Prolonged skin contact can lead to

blistering, erythema, and ulceration.[1] May also

cause respiratory irritation.[2][4][5]

Organ Toxicity

Animal studies show potential toxic effects on

the liver, kidneys, and testes from chronic

exposure.[7]

Environmental Hazard
Toxic to aquatic life with long-lasting effects.[2]

[3][5]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
All work with 1,2-Dibromoethane-d4 must be performed within a properly functioning chemical

fume hood to minimize inhalation exposure.[2] A designated area for its use should be

established.

Required Personal Protective Equipment (PPE)
Proper PPE is the primary barrier against exposure. The following equipment is mandatory

when handling this substance.
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Body Part PPE Specification Rationale and Notes

Respiratory

NIOSH-approved respirator

with appropriate cartridges for

organic vapors if working

outside a fume hood. For

emergencies or spills, a self-

contained breathing apparatus

(SCBA) is required.[10]

Protects against inhalation,

which is a primary route of

exposure. The substance is

fatal if inhaled in high

concentrations.[3]

Eyes/Face
Chemical splash goggles and

a face shield.[10]

Provides maximum protection

against splashes that can

cause serious eye irritation or

damage.[1][5][10]

Hands

Appropriate protective gloves

(e.g., Viton®, Barrier®).

Consult glove manufacturer's

compatibility charts. Double-

gloving is recommended.

Prevents skin absorption, as

the chemical is toxic upon

dermal contact.[5][10]

Body

Wear appropriate protective

clothing, such as a chemically

resistant apron or lab coat.[5]

[10] For significant spill risk,

gas-tight chemical protective

clothing is necessary.[1]

Protects against skin contact

and contamination of personal

clothing.[10] All contaminated

clothing must be removed

immediately.[3][5]

Occupational Exposure Limits (OELs)
Monitoring the work environment is crucial to ensure that exposure levels remain below

established limits.
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Organization Limit Type Value

NIOSH
Recommended Exposure Limit

(REL) - TWA
0.045 ppm

NIOSH Ceiling Limit (15-min) 0.13 ppm[6]

OSHA
Permissible Exposure Limit

(PEL) - TWA
20 ppm

OSHA Ceiling Limit 30 ppm

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. A Ceiling limit

should not be exceeded at any time.

Procedural Guidance: Step-by-Step Protocols
Experimental Protocol: Handling and Use

Preparation:

Confirm that the chemical fume hood is functioning correctly (check airflow monitor).

Designate a specific area within the hood for the procedure to contain potential

contamination.

Assemble all necessary equipment (glassware, reagents, spill kit) inside the fume hood

before starting.

Don all required PPE as specified in the table above.

Handling:

Use only under a chemical fume hood.[2]

Avoid breathing vapors, mists, or gas.[2][5][10]

Avoid contact with eyes, skin, and clothing.[5][10]
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Dispense the liquid carefully to avoid splashing. Use a pipette or other precision

dispensing tool.

Keep the container tightly closed when not in use.[2][3]

Post-Handling Decontamination:

Wipe down the designated work area within the fume hood with an appropriate

decontaminating solution.

Carefully remove PPE, avoiding self-contamination. Gloves should be removed last.

Wash hands and any exposed skin thoroughly with soap and water after work.[2][10]

Emergency Procedures: Spills and Exposure
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Emergency Type Procedural Steps

Small Spill (in fume hood)

1. Absorb the spill with an inert, non-combustible

material like vermiculite, sand, or earth.[10]2.

Collect the absorbent material into a suitable,

labeled, and closed container for hazardous

waste disposal.[2][10]3. Clean the spill area with

a decontaminating solution.

Large Spill (outside fume hood)

1. Evacuate all non-essential personnel from the

area immediately.2. Alert your institution's

emergency response team.3. If trained and

equipped with an SCBA, contain the spill using

absorbent materials.[10]4. Prevent the spill from

entering drains or waterways.[3]

Skin Contact

1. Immediately remove all contaminated

clothing, including footwear.[3]2. Flush the

affected skin with plenty of running water for at

least 15 minutes.[4]3. Seek immediate medical

attention.[4][10]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, holding eyelids open.[4]

[5]2. Remove contact lenses if present and easy

to do so. Continue rinsing.[5]3. Seek immediate

medical attention.[2][4]

Inhalation

1. Move the affected person to fresh air

immediately.[4][5]2. If breathing is difficult or has

stopped, provide artificial respiration.[4]3. Call

for immediate medical assistance.[3]

Ingestion

1. Do NOT induce vomiting.[2]2. Rinse mouth

with water.3. Call a physician or poison control

center immediately.[2][3]

Disposal Plan
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Waste containing 1,2-Dibromoethane-d4 is classified as hazardous waste and must be

disposed of accordingly.[5]

Waste Collection:

Collect all waste (unused product, contaminated absorbents, and disposable PPE) in a

designated, properly labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless directed by your institution's environmental

health and safety (EHS) office.

Disposal Method:

All waste must be disposed of through an approved hazardous waste disposal facility.[2]

The preferred method of disposal is incineration in a permitted hazardous waste

incinerator.[11]

Never dispose of 1,2-Dibromoethane-d4 down the drain or in regular trash.[3]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling 1,2-Dibromoethane-
d4 from preparation to final disposal.
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Workflow for Handling 1,2-Dibromoethane-d4

Step 1: Preparation

Verify Fume Hood
Don Required PPE

Step 2: Handling

Dispense Chemical
Perform Work in Hood

Step 3: Waste Collection

Emergency Event
(Spill or Exposure)

Collect Contaminated Materials
in Labeled Container

Step 4: Decontamination

Clean Work Area
Doff PPE Correctly

Step 5: Secure & Dispose

Store Waste Securely
Arrange for EHS Pickup

Follow Emergency
Procedures

Post-Incident

Click to download full resolution via product page

Caption: Logical workflow for safe handling of 1,2-Dibromoethane-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b144223?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

